Cas no 1205514-72-2 (Methyl 3-formyl-5-methylbenzoate (90%))

• Product Name: Methyl 3-formyl-5-methylbenzoate (90%)
• CAS No: 1205514-72-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 4562885
• Update Time: 2025-06-08

Methyl 3-formyl-5-methylbenzoate (90%) Chemical and Physical Properties

Names and Identifiers

• METHYL 3-FORMYL-5-METHYLBENZOATE
• 3-Formyl-5-methylbenzoic acid methyl ester
• AB77674
• Methyl 3-formyl-5-methylbenzoate (90%)

• Inchi： 1S/C10H10O3/c1-7-3-8(6-11)5-9(4-7)10(12)13-2/h3-6H,1-2H3
• InChI Key： RMGPYDHLSLAPCD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C=O)=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-formyl-5-methylbenzoate (90%)

Methyl 3-formyl-5-methylbenzoate (90%) - An Overview of Its Properties and Applications

Methyl 3-formyl-5-methylbenzoate (90%) (CAS No. 1205514-72-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a formyl group and a methyl group attached to a benzoate backbone. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The formyl group in Methyl 3-formyl-5-methylbenzoate (90%) is highly reactive, making it an excellent starting material for the synthesis of more complex molecules. This reactivity is particularly useful in the development of new pharmaceuticals, where the formyl group can be transformed into other functional groups through various chemical reactions. For example, recent studies have shown that the formyl group can be reduced to a hydroxymethyl group or oxidized to a carboxylic acid, providing multiple pathways for further functionalization.

The methyl group in Methyl 3-formyl-5-methylbenzoate (90%) contributes to the compound's stability and solubility properties. The presence of this group can influence the molecule's interactions with other chemical species, making it suitable for use in solvents and reaction media. Additionally, the methyl group can affect the electronic properties of the molecule, which is crucial for its application in materials science and organic electronics.

In the context of pharmaceutical research, Methyl 3-formyl-5-methylbenzoate (90%) has been explored as a potential intermediate in the synthesis of novel drugs. Recent studies have focused on its use in the development of anti-inflammatory agents and anticancer drugs. The formyl group can be modified to introduce bioactive moieties that target specific biological pathways. For instance, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation.

Moreover, Methyl 3-formyl-5-methylbenzoate (90%) has shown promise in materials science applications. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers and other advanced materials. Studies have demonstrated that this compound can be polymerized to form materials with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The purity level of 90% for Methyl 3-formyl-5-methylbenzoate (90%) is significant because it ensures that the compound meets the high standards required for use in research and industrial applications. High-purity compounds are essential for achieving consistent results in experiments and ensuring the reliability of synthesized products. This level of purity also minimizes impurities that could interfere with chemical reactions or affect the performance of final products.

In conclusion, Methyl 3-formyl-5-methylbenzoate (90%) (CAS No. 1205514-72-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and high purity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.